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Cat. No.: B13440936

For Researchers, Scientists, and Drug Development Professionals

Abstract

11-Methylforsythide is a naturally occurring iridoid glycoside first isolated from the leaves of
Forsythia europaea. This technical guide provides a comprehensive overview of its chemical
properties, and available information regarding its natural occurrence. While specific biological
activity and detailed experimental protocols for its synthesis remain to be extensively
documented in publicly accessible literature, this guide furnishes the foundational chemical
data and structural information crucial for further research and development.

Chemical and Physical Properties

11-Methylforsythide is classified as a monosaccharide glycoside. Its fundamental chemical
and physical properties are summarized in the table below, derived from available chemical
database information. These predicted values offer a baseline for experimental design and
characterization.
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Property Value Source

CAS Number 159598-00-2 BOC Sciences
Molecular Formula C17H24011 BOC Sciences
Molecular Weight 404.37 g/mol BOC Sciences
Predicted Boiling Point 662.7 £ 55.0 °C BOC Sciences
Predicted Density 1.57 £ 0.1 g/cm3 BOC Sciences

INChl=1S/C17H24011/c1-25-
15(24)8-5-26-16(10-6(8)2-3-
7(10)14(22)23)28-17-
13(21)12(20)11(19)9(4-18)27- _

InChl BOC Sciences
17/h5-7,9-13,16-21H,2-
4H2,1H3,
(H,22,23)/t6-,7+,9-,10+,11-,12
+,13-,16+,17+/m1/s1

COC(=0)C1=COC(C2C1CCC
SMILES 2C(=0)0)OC3C(C(C(C(03)C  BOC Sciences
0)0)0)0

Structure and Stereochemistry

The chemical structure of 11-Methylforsythide is defined by its SMILES and InChl notations. A
2D representation of the molecule is provided below. The stereochemistry is crucial for its
biological function and is partially defined in the InChl string with the layers
/t6-,7+,9-,10+,11-,12+,13-,16+,17+/m1/s1.

Caption: 2D Chemical Structure of 11-Methylforsythide.

Natural Occurrence and Isolation

11-Methylforsythide is a natural product found in the plant species Forsythia europaea[l].
Recent metabolomic analysis of Forsythia suspensa has also detected the presence of 11-
methyl-forsythide and noted a statistically significant positive correlation between its levels and
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those of forsythoside B in both the leaves and fruits of the plant[1]. This correlation may
suggest a biosynthetic relationship between the two compounds.

Experimental Protocol: Isolation from Forsythia
europaea

While the full, detailed experimental protocol from the original isolation paper is not readily
available in public databases, a general workflow for the isolation of iridoid glycosides from
plant material can be inferred. The following is a generalized procedure that would be typical
for such an extraction and purification process.
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Caption: Generalized workflow for the isolation of 11-Methylforsythide.
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Biological Activity

Currently, there is a lack of specific, publicly available data on the biological activity of 11-
Methylforsythide. However, as an iridoid glycoside, it belongs to a class of compounds known
to exhibit a wide range of pharmacological effects. Further research is required to determine
the specific biological functions of 11-Methylforsythide.

Synthesis

At present, no detailed protocols for the chemical synthesis of 11-Methylforsythide have been
identified in the public domain. The development of a synthetic route would be a valuable
contribution to enabling further biological and pharmacological investigation of this natural
product. A potential, high-level retrosynthetic analysis could be envisioned as follows:

Functional Group Interconversion [« Iridoid Aglycone Precursor

|

Glycosylation |« 11-Methylforsythide

Protected Glucose Derivative

Click to download full resolution via product page

Caption: High-level retrosynthetic approach for 11-Methylforsythide.

Future Research Directions

The current body of knowledge on 11-Methylforsythide is limited, presenting numerous
opportunities for future research. Key areas for investigation include:

o Comprehensive Biological Screening: A thorough evaluation of the biological activities of 11-
Methylforsythide is warranted, including but not limited to its potential anti-inflammatory,
antioxidant, antimicrobial, and cytotoxic effects.

» Total Synthesis: The development of a robust and efficient total synthesis would provide a
reliable source of the compound for in-depth biological studies and the generation of
analogues for structure-activity relationship (SAR) studies.
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e Biosynthetic Pathway Elucidation: Further investigation into the biosynthetic pathway of 11-
Methylforsythide in Forsythia species, potentially leveraging the observed correlation with
forsythoside B, would provide valuable insights into natural product biosynthesis.

o Pharmacokinetic and Toxicological Profiling: Should biological activity be identified,
comprehensive studies on the absorption, distribution, metabolism, excretion (ADME), and
toxicity of 11-Methylforsythide will be essential for any potential therapeutic development.

Conclusion

11-Methylforsythide is a structurally defined natural product with a known source. While its
biological activity and synthetic pathways remain largely unexplored, the foundational chemical
data presented in this guide provides a critical starting point for researchers and drug
development professionals interested in this and related iridoid glycosides. The potential for
discovering novel biological activities makes 11-Methylforsythide a compelling target for
future scientific inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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